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Compound of Interest

Compound Name: (+)-Matairesinol

Cat. No.: B191793 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
(+)-Matairesinol, a naturally occurring lignan, has garnered significant attention within the

scientific community for its diverse pharmacological properties. This technical guide provides a

comprehensive overview of (+)-Matairesinol, focusing on its chemical identifiers, molecular

weight, and detailed experimental protocols for evaluating its biological activities. Furthermore,

this document elucidates the key signaling pathways modulated by matairesinol, offering a

valuable resource for researchers investigating its therapeutic potential in cancer, inflammation,

and neurodegenerative diseases.

Chemical Identifiers and Physicochemical
Properties
Matairesinol exists in different stereoisomeric forms, including (+)-Matairesinol, (-)-
Matairesinol, and the racemic mixture (+/-)-Matairesinol. It is crucial to distinguish between

these forms as they may exhibit different biological activities. The chemical identifiers for each

form are summarized in the table below.
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Identifier (+)-Matairesinol (-)-Matairesinol
(+/-)-Matairesinol
(Racemic)

CAS Number 148409-36-3[1] 580-72-3[2][3][4][5][6] 120409-94-1[1]

Molecular Formula C₂₀H₂₂O₆ C₂₀H₂₂O₆ C₂₀H₂₂O₆

Molecular Weight 358.39 g/mol [2][5] 358.39 g/mol [2][5] 358.39 g/mol [2][5]

IUPAC Name

(3S,4S)-3,4-bis[(4-

hydroxy-3-

methoxyphenyl)methyl

]oxolan-2-one[1]

(3R,4R)-3,4-bis[(4-

hydroxy-3-

methoxyphenyl)methyl

]oxolan-2-one[6]

(3R,4R)-rel-3,4-bis[(4-

hydroxy-3-

methoxyphenyl)methyl

]oxolan-2-one

InChI

InChI=1S/C20H22O6/

c1-24-18-9-12(3-5-

16(18)21)7-14-11-26-

20(23)15(14)8-13-4-6-

17(22)19(10-13)25-

2/h3-6,9-10,14-15,21-

22H,7-8,11H2,1-

2H3/t14-,15+/m1/s1

InChI=1S/C20H22O6/

c1-24-18-9-12(3-5-

16(18)21)7-14-11-26-

20(23)15(14)8-13-4-6-

17(22)19(10-13)25-

2/h3-6,9-10,14-15,21-

22H,7-8,11H2,1-

2H3/t14-,15+/m0/s1

InChI=1S/C20H22O6/

c1-24-18-9-12(3-5-

16(18)21)7-14-11-26-

20(23)15(14)8-13-4-6-

17(22)19(10-13)25-

2/h3-6,9-10,14-15,21-

22H,7-8,11H2,1-2H3

InChIKey
MATGKVZWFZHCLI-

CABCVRRESA-N[1]

MATGKVZWFZHCLI-

LSDHHAIUSA-N[2]

MATGKVZWFZHCLI-

UHFFFAOYSA-N

Canonical SMILES

COC1=C(C=CC(=C1)

C[C@@H]2COC(=O)

[C@H]2CC3=CC(=C(

C=C3)O)OC)O[1]

COC1=C(C=CC(=C1)

C[C@H]2COC(=O)

[C@@H]2CC3=CC(=

C(C=C3)O)OC)O[6]

COC1=C(C=CC(=C1)

CC2COC(=O)C2CC3

=CC(=C(C=C3)O)OC)

O

PubChem CID 11451194[1] 119205[6] 442439

Biological Activities and Signaling Pathways
Matairesinol has demonstrated a range of biological activities, primarily anti-cancer, anti-

inflammatory, and neuroprotective effects. These activities are attributed to its ability to

modulate key cellular signaling pathways.

Anti-Cancer Activity
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Matairesinol exhibits cytotoxic effects against various cancer cell lines. Its anti-cancer

mechanism involves the inhibition of cell proliferation, induction of apoptosis, and suppression

of metastasis. The primary signaling pathways implicated are the PI3K/Akt and MAPK

pathways.

(+)-Matairesinol
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(+)-Matairesinol
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Cell Seeding and Treatment

MTT Addition and Incubation

Formazan Solubilization and Measurement

Seed cancer cells in 96-well plates

Incubate overnight

Treat cells with varying concentrations of Matairesinol

Incubate for 24, 48, or 72 hours

Add MTT solution to each well

Incubate for 4 hours at 37°C

Add DMSO to dissolve formazan crystals

Measure absorbance at 570 nm

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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